Cas no 5469-71-6 (1,2-Propanediol,3-(3,4-dimethylphenoxy)-)

• Product Name: 1,2-Propanediol,3-(3,4-dimethylphenoxy)-
• CAS No: 5469-71-6
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 380987
• PubChem ID: 230375
• Update Time: 2025-04-19

1,2-Propanediol,3-(3,4-dimethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(3,4-dimethylphenoxy)-
• 3-(3,4-dimethylphenoxy)propane-1,2-diol
• 3-(3,4-Dimethyl-phenoxy)-propan-1,2-diol
• 3-(3,4-dimethyl-phenoxy)-propane-1,2-diol
• AC1L5JDZ
• AC1Q56AA
• AG-J-18577
• AR-1E6513
• CTK5A2317
• NSC25238
• 5469-71-6
• AKOS021169530
• DTXSID90282257
• NSC-25238

• Inchi： 1S/C11H16O3/c1-8-3-4-11(5-9(8)2)14-7-10(13)6-12/h3-5,10,12-13H,6-7H2,1-2H3
• InChI Key： RRPWOUKAVFCTKN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=C(C)C=1)CC(CO)O

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.125
• Boiling Point: 372.9°C at 760 mmHg
• Flash Point: 179.3°C
• Refractive Index: 1.541
• PSA: 49.69
• LogP: 1.03540